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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-a-Acetyl-p-bromo-DL-phenylalanine is a synthetic derivative of the amino acid phenylalanine.
The introduction of a bromine atom at the para position of the phenyl ring and an acetyl group
at the alpha-amino group confers unique chemical properties, making it a valuable building
block in medicinal chemistry and biochemical research. This technical guide provides a
summary of the available information on this compound, including its synonyms,
physicochemical properties, and general applications.

Chemical Identity and Synonyms

The compound is known by several names in chemical literature and supplier catalogs.
Establishing a clear understanding of these synonyms is crucial for comprehensive literature
searches and procurement.

Synonyms:
e Acetyl-4-bromo-DL-phenylalanine[1]
e Ac-DL-Phe(4-Br)-OH

e Ac-p-bromo-DL-Phe-OH
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e (RS)-Ac-2-amino-3-(4-bromophenyl)propionic acid

Physicochemical Properties

The fundamental physicochemical properties of N-a-Acetyl-p-bromo-DL-phenylalanine are
summarized in the table below. This information is essential for its handling, storage, and
application in experimental settings.

Property Value Reference
CAS Number 273730-59-9

Molecular Formula C11H12BrNOs

Molecular Weight 286.12 g/mol

Appearance White to off-white solid

Purity Typically =98%

Storage 2-8°C

Applications in Research and Development

While specific, in-depth experimental data and biological activity profiles for N-a-Acetyl-p-
bromo-DL-phenylalanine are not extensively reported in publicly accessible literature, its
primary applications are described by chemical suppliers and in related medicinal chemistry
research. The compound is principally utilized as a versatile intermediate and building block.

Pharmaceutical and Medicinal Chemistry

The primary application of N-a-Acetyl-p-bromo-DL-phenylalanine is in the synthesis of more
complex molecules with potential therapeutic value.[1] The presence of the bromo-phenyl
moiety offers a site for further chemical modification through cross-coupling reactions, while the
acetylated amino acid structure makes it a suitable component for incorporation into
peptidomimetics and other small molecule drug candidates.[1] It is particularly noted for its use
in the development of novel agents targeting neurological disorders.[1]

Biochemical Research and Peptide Synthesis
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In the field of biochemical research, this compound serves as a tool for studying protein-protein
interactions and enzyme activities.[1] The brominated phenyl ring can act as a heavy atom for
X-ray crystallography or as a probe to investigate binding pockets of enzymes and receptors.
Its structure is also amenable for use in peptide synthesis, allowing for the creation of modified
peptides with potentially enhanced stability or altered biological activity.[1][2][3]

Logical Workflow in Research

The general workflow for the utilization of N-a-Acetyl-p-bromo-DL-phenylalanine in a research
and development context is depicted below. This diagram illustrates the logical progression
from the compound as a starting material to its potential application in biological systems.

General Research Workflow for N-a-Acetyl-p-bromo-DL-phenylalanine

N-a-Acetyl-p-bromo-DL-phenylalanine
(Starting Material)

Chemical Synthesis / Modification

(e.g., Peptide Synthesis, Cross-Coupling)

Novel Compound / Peptidomimetic

In Vitro Biological Evaluation
(e.g., Enzyme Assays, Receptor Binding)

In Vivo Studies
(e.g., Animal Models)

Data Analysis & Lead Optimization
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General research workflow.

Experimental Protocols and Quantitative Data

A comprehensive search of scientific databases and literature did not yield specific, detailed
experimental protocols or quantitative biological data (e.g., ICso, Ki values) for N-a-Acetyl-p-
bromo-DL-phenylalanine itself. The available information points to its role as a precursor or
intermediate. Researchers utilizing this compound would typically develop their own specific
protocols based on the downstream application, such as standard solid-phase peptide
synthesis methodologies or Suzuki/Heck cross-coupling conditions for further modification of
the phenyl ring.

Signaling Pathways

Due to the lack of published research on the specific biological targets and mechanism of
action of N-a-Acetyl-p-bromo-DL-phenylalanine, there are no established signaling pathways
associated with this compound to visualize. Its biological effects would be contingent on the
structure of the final molecule into which it is incorporated.

Conclusion

N-a-Acetyl-p-bromo-DL-phenylalanine is a valuable chemical entity for researchers in drug
discovery and chemical biology. Its utility lies in its capacity as a versatile building block for the
synthesis of novel compounds and modified peptides. While detailed public data on its intrinsic
biological activity is scarce, its chemical properties make it a compound of interest for the
development of new therapeutic agents and research tools. Further investigation into the
biological effects of molecules derived from this scaffold may reveal specific pathways and
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b556362?utm_src=pdf-body-img
https://www.benchchem.com/product/b556362?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [N-a-Acetyl-p-bromo-DL-phenylalanine: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556362#synonyms-for-n-alpha-acetyl-p-bromo-dl-
phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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